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Compound of Interest

Compound Name: 1,3-Diphenylpropane-1,2-diol

Cat. No.: B15492227 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive

operational and logistical resource for the proper disposal of 1,3-Diphenylpropane-1,2-diol,
ensuring laboratory safety and regulatory compliance.

The responsible disposal of chemical waste is a critical aspect of laboratory safety and

environmental protection. This guide provides detailed procedures for the proper disposal of

1,3-Diphenylpropane-1,2-diol, a compound utilized in various research and development

applications. While a specific Safety Data Sheet (SDS) for 1,3-Diphenylpropane-1,2-diol is
not readily available, this document compiles information from closely related compounds and

general chemical waste disposal guidelines to ensure safe handling and disposal.

Chemical and Physical Properties
A summary of the available quantitative data for 1,3-Diphenylpropane-1,2-diol and its isomers

is presented below. It is important to note that the exact properties of 1,3-Diphenylpropane-
1,2-diol may vary.
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Property Value Source

Molecular Formula C₁₅H₁₆O₂ PubChem[1][2][3]

Molecular Weight 228.29 g/mol PubChem[1][2][3]

XLogP3-AA (LogP) 2.1 - 2.4 PubChem[1][2]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to adhere to the following safety

measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, chemical-resistant gloves (e.g., nitrile), and a laboratory coat.

Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to minimize the

potential for inhalation of any vapors or dust.

Spill Management: Have a chemical spill kit readily accessible. In the event of a spill, absorb

the material with an inert absorbent such as vermiculite or sand, and collect it in a

designated hazardous waste container.

Step-by-Step Disposal Protocol
The disposal of 1,3-Diphenylpropane-1,2-diol must be conducted in accordance with all

applicable local, state, and federal regulations. The following protocol provides a general

framework for its disposal.

Step 1: Waste Characterization and Segregation

Treat all 1,3-Diphenylpropane-1,2-diol waste as potentially hazardous chemical waste.
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Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office.

Store the waste in a clearly labeled, compatible container. The label should include the full

chemical name, "1,3-Diphenylpropane-1,2-diol," and any known hazard information.

Step 2: Consultation with Environmental Health and Safety (EHS)

Contact your institution's EHS office to obtain specific guidance on the disposal of 1,3-
Diphenylpropane-1,2-diol.

Provide them with all available information, including the chemical name and any available

safety data.

The EHS office will provide instructions on the proper waste container, labeling requirements,

and pickup procedures.

Step 3: Waste Accumulation and Storage

Store the waste container in a designated satellite accumulation area.

Ensure the container is kept closed at all times, except when adding waste.

The storage area should be secure and away from incompatible materials.

Step 4: Arranging for Disposal

Follow your institution's procedures for requesting a hazardous waste pickup. This may

involve submitting an online form or contacting the EHS office directly.

Ensure all required paperwork is completed accurately and completely.

Step 5: Disposal of Empty Containers

Empty containers that previously held 1,3-Diphenylpropane-1,2-diol should be managed as

hazardous waste unless they have been triple-rinsed.
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The rinsate from the triple-rinsing process must be collected and disposed of as hazardous

waste.

Once properly decontaminated, the empty container can typically be disposed of as regular

laboratory glass or plastic waste. Always confirm this with your EHS office.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,3-
Diphenylpropane-1,2-diol.
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Disposal Workflow for 1,3-Diphenylpropane-1,2-diol

Start: Have 1,3-Diphenylpropane-1,2-diol Waste

Characterize waste as potentially hazardous

Segregate from other waste streams

Consult Institutional EHS Office for specific guidance

Follow EHS instructions for containerization and labeling

Receive Guidance

Store in designated Satellite Accumulation Area

Request hazardous waste pickup

Dispose through licensed hazardous waste vendor

Decontaminate empty container (triple rinse)

Dispose of empty container as per EHS guidance

End

Click to download full resolution via product page

Caption: Disposal workflow for 1,3-Diphenylpropane-1,2-diol.
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Disclaimer: The information provided in this guide is based on general principles of chemical

waste management and data from similar compounds. It is not a substitute for the specific

guidance provided by your institution's Environmental Health and Safety office. Always consult

with your EHS department for disposal procedures that are compliant with your local

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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